Cas no 2171173-49-0 ((2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid)

• Product Name: (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid
• CAS No: 2171173-49-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6154678
• PubChem ID: 165762296
• Update Time: 2025-05-25

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid
• EN300-1518142
• (2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]piperidine-2-carboxylic acid
• 2171173-49-0

• Inchi： 1S/C28H26N2O5/c31-26(30-16-6-5-11-25(30)27(32)33)18-12-14-19(15-13-18)29-28(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,12-15,24-25H,5-6,11,16-17H2,(H,29,34)(H,32,33)/t25-/m0/s1
• InChI Key： AHKBWKYSURKAJH-VWLOTQADSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N1CCCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid

Recent Advances in the Study of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid (CAS: 2171173-49-0)

The compound (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid (CAS: 2171173-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity, making it more feasible for large-scale production. The study highlighted the importance of the fluorenylmethoxycarbonyl (Fmoc) protecting group in stabilizing the intermediate stages of synthesis, which is critical for maintaining the integrity of the final product.

In addition to its synthetic utility, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for the development of anti-inflammatory drugs. Further in vivo studies are currently underway to validate these findings and explore its pharmacokinetic properties.

Another significant application of this compound is its use as a building block in peptide synthesis. Its structural features, particularly the presence of the Fmoc group, make it an ideal candidate for solid-phase peptide synthesis (SPPS). Recent advancements in SPPS techniques have leveraged this compound to produce peptides with high purity and yield, which are essential for therapeutic and diagnostic applications.

Despite these promising developments, challenges remain in the widespread adoption of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the potential of this compound.

In conclusion, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpiperidine-2-carboxylic acid (CAS: 2171173-49-0) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its applications in synthesis, biological activity, and peptide production highlight its multifaceted potential. Continued research and development are expected to further elucidate its therapeutic benefits and expand its utility in drug discovery and development.